N-(6-piperidin-1-ylpyridin-3-yl)acetamide

• IUPAC Name: N-(6-piperidin-1-ylpyridin-3-yl)acetamide
• InChI: InChI=1S/C12H17N3O/c1-10(16)14-11-5-6-12(13-9-11)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3,(H,14,16)
• InChI Key: PNVZEFIAGCALRT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CN=C(C=C1)N2CCCCC2
• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol

Description

N-(6-piperidin-1-ylpyridin-3-yl)acetamide, also known as PPAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPAA is a small molecule that has been shown to have a wide range of biological activities, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-(6-piperidin-1-ylpyridin-3-yl)acetamide is not fully understood. However, it has been proposed that N-(6-piperidin-1-ylpyridin-3-yl)acetamide exerts its biological effects by modulating various signaling pathways. N-(6-piperidin-1-ylpyridin-3-yl)acetamide has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer progression. N-(6-piperidin-1-ylpyridin-3-yl)acetamide has also been shown to activate the Nrf2 signaling pathway, which is involved in antioxidant defense and neuroprotection.
Biochemical and Physiological Effects:
N-(6-piperidin-1-ylpyridin-3-yl)acetamide has been shown to have various biochemical and physiological effects. N-(6-piperidin-1-ylpyridin-3-yl)acetamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in response to lipopolysaccharide stimulation. N-(6-piperidin-1-ylpyridin-3-yl)acetamide has also been shown to inhibit the migration and invasion of cancer cells by downregulating the expression of MMP-9 and MMP-2. In addition, N-(6-piperidin-1-ylpyridin-3-yl)acetamide has been shown to increase the expression of antioxidant enzymes, such as HO-1 and NQO1, in response to oxidative stress.

Advantages and Limitations for Lab Experiments

N-(6-piperidin-1-ylpyridin-3-yl)acetamide has several advantages for lab experiments. N-(6-piperidin-1-ylpyridin-3-yl)acetamide is a small molecule that can easily penetrate cell membranes and reach its target site. N-(6-piperidin-1-ylpyridin-3-yl)acetamide is also stable and can be stored for a long time without degradation. However, N-(6-piperidin-1-ylpyridin-3-yl)acetamide has some limitations for lab experiments. N-(6-piperidin-1-ylpyridin-3-yl)acetamide has low solubility in water, which can limit its use in in vitro experiments. N-(6-piperidin-1-ylpyridin-3-yl)acetamide can also interact with other compounds in the cell culture medium, which can affect its biological activity.

Future Directions

There are several future directions for N-(6-piperidin-1-ylpyridin-3-yl)acetamide research. One direction is to investigate the potential of N-(6-piperidin-1-ylpyridin-3-yl)acetamide as a therapeutic agent for cancer and inflammation. Another direction is to explore the neuroprotective effects of N-(6-piperidin-1-ylpyridin-3-yl)acetamide and its potential as a treatment for neurodegenerative diseases. In addition, the development of N-(6-piperidin-1-ylpyridin-3-yl)acetamide analogs with improved solubility and biological activity can enhance its potential as a therapeutic agent. Finally, the elucidation of the mechanism of action of N-(6-piperidin-1-ylpyridin-3-yl)acetamide can provide insights into its biological activity and aid in the development of more effective therapeutic agents.

Synthesis Methods

N-(6-piperidin-1-ylpyridin-3-yl)acetamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-acetylpyridine and 6-aminopyridine in the presence of a catalyst and solvent. The resulting product is then purified using column chromatography to obtain pure N-(6-piperidin-1-ylpyridin-3-yl)acetamide. The yield of N-(6-piperidin-1-ylpyridin-3-yl)acetamide can be improved by optimizing the reaction conditions, such as the temperature, reaction time, and catalyst concentration.

Scientific Research Applications

N-(6-piperidin-1-ylpyridin-3-yl)acetamide has been extensively studied in various scientific research fields, including cancer research, inflammation research, and neuroprotection research. N-(6-piperidin-1-ylpyridin-3-yl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In addition, N-(6-piperidin-1-ylpyridin-3-yl)acetamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. N-(6-piperidin-1-ylpyridin-3-yl)acetamide has also been shown to protect neurons from oxidative stress-induced damage, making it a potential candidate for neuroprotection.